2-{3-Fluorobicyclo[1.1.1]pentan-1-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{3-Fluorobicyclo[1.1.1]pentan-1-yl}acetic acid, also known as BFPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BFPAA is a bicyclic compound that contains a fluorine atom and a carboxylic acid group, making it a valuable building block for the synthesis of other compounds.
Scientific Research Applications
- The exploration of novel chemical space is crucial for drug discovery. Researchers have investigated 2-{3-Fluorobicyclo[1.1.1]pentan-1-yl}acetic acid as a building block for designing new pharmaceutical compounds. Its fluorinated bicyclic structure may impart desirable properties, such as improved bioavailability or receptor binding affinity .
- The expedient synthesis of 3-fluorobicyclo[1.1.1]pentan-1-amine, a related moiety, has been achieved using radical fluorination techniques. This work highlights the compound’s potential as a versatile intermediate for accessing diverse chemical scaffolds .
- Researchers have explored the reactivity of 2-{3-Fluorobicyclo[1.1.1]pentan-1-yl}acetic acid in various organic transformations. Its unique bicyclic framework may participate in intriguing cyclization reactions or serve as a chiral auxiliary .
- The incorporation of fluorinated moieties into polymers can enhance material properties, such as thermal stability, hydrophobicity, and mechanical strength. Scientists have investigated the use of this compound as a monomer or side chain in polymer synthesis .
- Researchers have employed 2-{3-Fluorobicyclo[1.1.1]pentan-1-yl}acetic acid as a reference standard or internal standard in environmental studies. Its presence in environmental samples can be quantified using analytical techniques like gas chromatography-mass spectrometry (GC-MS) .
- In drug development, understanding the metabolism and pharmacokinetics of a compound is crucial. Scientists have investigated the fate of this compound in biological systems, including its enzymatic transformations and clearance pathways .
Medicinal Chemistry and Drug Development
Radical Fluorination Strategies
Organic Synthesis and Chemical Reactions
Materials Science and Polymer Chemistry
Environmental Chemistry and Analytical Methods
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FO2/c8-7-2-6(3-7,4-7)1-5(9)10/h1-4H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILSROMXOKVNCAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.